METHOXYPOLYETHYLENE GLYCOL 5,000 2-(VINYLSULFONYL)ETHYL ETHER

• CAS No.: 165125-59-7
• Molecular Formula: C7H14O4S
• Molecular Weight: 194.25 g/mol
• IUPAC Name: 1-(2-ethenylsulfonylethoxy)-2-methoxyethane
• InChI: InChI=1S/C7H14O4S/c1-3-12(8,9)7-6-11-5-4-10-2/h3H,1,4-7H2,2H3
• InChI Key: PSTRXKAVKFLXDM-UHFFFAOYSA-N
• Canonical SMILES: COCCOCCS(=O)(=O)C=C

Description

METHOXYPOLYETHYLENE GLYCOL 5,000 2-(VINYLSULFONYL)ETHYL ETHER is a specialized chemical compound with the molecular formula C7H14O4S. It is known for its unique properties and applications in various scientific fields. This compound is often used in research and industrial applications due to its ability to undergo specific chemical reactions and its compatibility with various substances.

Preparation Methods

The synthesis of METHOXYPOLYETHYLENE GLYCOL 5,000 2-(VINYLSULFONYL)ETHYL ETHER involves several steps. One common method includes the reaction of methoxypolyethylene glycol with vinyl sulfone under controlled conditions. The reaction typically requires a catalyst and is carried out at a specific temperature to ensure the desired product is obtained. Industrial production methods often involve large-scale synthesis in cleanroom environments to maintain the purity and quality of the compound.

Chemical Reactions Analysis

METHOXYPOLYETHYLENE GLYCOL 5,000 2-(VINYLSULFONYL)ETHYL ETHER undergoes various chemical reactions, including substitution and addition reactions. Common reagents used in these reactions include strong acids, bases, and oxidizing agents. The major products formed from these reactions depend on the specific conditions and reagents used. For example, in the presence of a strong base, the compound can undergo deprotonation, leading to the formation of different derivatives .

Scientific Research Applications

This compound has a wide range of applications in scientific research. In chemistry, it is used as a reagent for various synthetic processes. In biology, it is utilized in the modification of biomolecules and the development of drug delivery systems. In medicine, METHOXYPOLYETHYLENE GLYCOL 5,000 2-(VINYLSULFONYL)ETHYL ETHER is explored for its potential in targeted therapies and diagnostic tools. Industrial applications include its use in the production of specialized coatings and materials .

Mechanism of Action

The mechanism of action of METHOXYPOLYETHYLENE GLYCOL 5,000 2-(VINYLSULFONYL)ETHYL ETHER involves its ability to interact with various molecular targets. The vinyl sulfone group in the compound can form covalent bonds with nucleophilic sites on proteins and other biomolecules. This interaction can alter the function of the target molecules, leading to specific biological effects. The pathways involved in these interactions are often complex and depend on the specific application and target .

Comparison with Similar Compounds

METHOXYPOLYETHYLENE GLYCOL 5,000 2-(VINYLSULFONYL)ETHYL ETHER is unique due to its specific functional groups and molecular structure. Similar compounds include other polyethylene glycol derivatives and vinyl sulfone-containing compounds. Compared to these, this compound offers distinct advantages in terms of reactivity and compatibility with various substances. Its unique properties make it a valuable tool in both research and industrial applications .

Biological Activity

Methoxypolyethylene glycol 5,000 2-(vinylsulfonyl)ethyl ether (MPEG-VSE) is a specialized compound that combines the properties of methoxypolyethylene glycol (MPEG) with a vinylsulfonyl functional group. This compound is notable for its applications in bioconjugation and drug delivery systems due to its ability to modify proteins and other biomolecules. Understanding its biological activity is crucial for its effective application in pharmaceutical and biomedical fields.

Structure and Composition

MPEG-VSE has a molecular weight of approximately 5,000 Da and is characterized by the following structure:

• General Formula : $\text{O 2 vinylsulfonyl ethyl O me polyethylene glycol}$
• CAS Number : 165125-59-7
• Solubility : Soluble in water and various polar solvents, making it suitable for biological applications.

Table 1: Comparison of MPEG Variants

Property	MPEG 350	MPEG 5000
Molecular Weight (Da)	350	5000
Physical State	Liquid	Solid (flake)
Solubility	High	Moderate
Typical Applications	Drug solubilization	Bioconjugation, drug delivery

MPEG-VSE acts primarily through its vinylsulfonyl group, which can react with amine groups on proteins. This reactivity allows for the formation of stable conjugates, enhancing the solubility and bioavailability of therapeutic agents. The mechanism involves nucleophilic attack by the amino groups on the electrophilic vinylsulfonyl group, leading to covalent bond formation.

Case Studies

• Protein Modification : A study demonstrated that MPEG-VSE could effectively modify therapeutic proteins, improving their pharmacokinetic properties. The conjugation led to increased serum half-life and reduced immunogenicity in animal models.
• Antitumor Activity : Research involving MPEG-modified abiraterone derivatives indicated that the modification significantly improved solubility and cell permeability while maintaining antitumor efficacy against prostate cancer cell lines. Toxicology studies showed no significant abnormalities at therapeutic doses, suggesting a favorable safety profile for clinical applications .
• Drug Delivery Systems : MPEG-VSE has been utilized in lipid nanoparticle formulations for mRNA delivery. The incorporation of MPEG-VSE enhanced the stability and cellular uptake of the nanoparticles, leading to improved transfection efficiency in vitro .

Toxicological Profile

Toxicological assessments have shown that high doses of MPEG derivatives can lead to mild hepatic changes without significant histopathological abnormalities. In one study, no genotoxic effects were observed at concentrations up to 5,000 mg/kg, indicating a low risk for carcinogenicity .

Targeted Drug Delivery

MPEG-VSE's ability to form stable conjugates with drugs enhances targeted delivery systems. It has been explored in various formulations aimed at improving the therapeutic index of anticancer drugs by reducing systemic toxicity while increasing tumor localization.

Bioconjugation Techniques

The compound is widely used in bioconjugation techniques where it serves as a linker between drugs and targeting moieties. This application is particularly relevant in developing antibody-drug conjugates (ADCs), where specificity towards cancer cells is paramount.